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Compound of Interest

Compound Name: Filorexant

Cat. No.: B1672671 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the use of filorexant, a dual

orexin receptor antagonist (DORA), in sleep research using mouse models. This document

includes quantitative data on dosage and its effects, detailed experimental protocols, and

visualizations of the underlying signaling pathway and experimental workflow.

Introduction
Filorexant (also known as MK-6096) is a potent and selective dual antagonist of orexin

receptor 1 (OX1R) and orexin receptor 2 (OX2R)[1][2][3]. The orexin system, originating in the

lateral hypothalamus, is a key regulator of wakefulness[4][5]. By blocking the activity of orexin

neuropeptides, filorexant promotes sleep, making it a compound of interest for insomnia

research and the development of sleep-modulating therapeutics. Although its clinical

development was discontinued, it remains a valuable tool for preclinical research in sleep

neurobiology.

Quantitative Data
A preclinical study in mice demonstrated the sleep-promoting effects of filorexant. The

following table summarizes the key quantitative findings from this research.
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Duration
of Effect

Change
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in REM
Sleep

Effect on
Locomot
or
Activity

Referenc
e

100 mg/kg Mice 4 hours +58.9% +122.2%

Dose-

dependent

decrease

Signaling Pathway
Filorexant exerts its effects by competitively blocking the binding of orexin A and orexin B to

their respective receptors, OX1R and OX2R, which are G-protein coupled receptors. This

antagonism prevents the downstream signaling cascades that promote and maintain

wakefulness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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